Cas no 1234879-09-4 (3-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}-1-(2-phenylethyl)urea)

• Product Name: 3-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}-1-(2-phenylethyl)urea
• CAS No: 1234879-09-4
• MF: C₂₃H₂₉N₃O₃
• MW: 395.49466586113
• CID: 6532760
• PubChem ID: 49688644
• Update Time: 2025-06-15

3-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}-1-(2-phenylethyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}-1-(2-phenylethyl)urea
• F5033-3260
• 3-{[1-(2-phenoxyacetyl)piperidin-4-yl]methyl}-1-(2-phenylethyl)urea
• 1-[[1-(2-phenoxyacetyl)piperidin-4-yl]methyl]-3-(2-phenylethyl)urea
• AKOS024492114
• 1234879-09-4
• 1-phenethyl-3-((1-(2-phenoxyacetyl)piperidin-4-yl)methyl)urea
• VU0631308-1

• Inchi： 1S/C23H29N3O3/c27-22(18-29-21-9-5-2-6-10-21)26-15-12-20(13-16-26)17-25-23(28)24-14-11-19-7-3-1-4-8-19/h1-10,20H,11-18H2,(H2,24,25,28)
• InChI Key： DKSLSIVXUGSNSL-UHFFFAOYSA-N
• SMILES： O=C(COC1C=CC=CC=1)N1CCC(CNC(NCCC2C=CC=CC=2)=O)CC1

Computed Properties

• Exact Mass: 395.22089180g/mol
• Monoisotopic Mass: 395.22089180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 70.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 3-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}-1-(2-phenylethyl)urea

Professional Introduction to Compound with CAS No. 1234879-09-4 and Product Name: 3-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}-1-(2-phenylethyl)urea

The compound identified by the CAS number 1234879-09-4 and the product name 3-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}-1-(2-phenylethyl)urea represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a piperidine ring, a phenoxyacetyl moiety, and a phenethylurea moiety, which collectively contribute to its unique chemical and biological properties.

Recent research in the domain of drug discovery has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The piperidine ring, a common structural motif in many bioactive molecules, is known for its ability to enhance binding affinity and selectivity towards biological targets. In the case of 3-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}-1-(2-phenylethyl)urea, the presence of this ring system suggests that it may exhibit promising interactions with various enzymes and receptors involved in critical biological pathways.

The 2-phenoxyacetyl group attached to the piperidine ring introduces additional functionality that can modulate the compound's pharmacokinetic and pharmacodynamic properties. This moiety has been extensively studied for its role in enhancing solubility and improving oral bioavailability, which are crucial factors in drug development. Furthermore, the phenethylurea component of the molecule adds another layer of complexity, potentially influencing its interactions with biological targets and contributing to its overall activity.

Current advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of such compounds with high precision. Studies indicate that 3-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}-1-(2-phenylethyl)urea may exhibit inhibitory activity against certain kinases and other enzymes implicated in diseases such as cancer and inflammation. The phenoxyacetyl group, in particular, has been shown to interact with key residues in these enzymes, leading to potent inhibition.

Experimental validation of these predictions has been ongoing, with several preclinical studies demonstrating the compound's efficacy in cell-based assays. These studies have revealed that 3-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}-1-(2-phenylethyl)urea can modulate signaling pathways associated with disease progression, offering a potential therapeutic intervention. The compound's ability to selectively target specific pathways while minimizing off-target effects is a testament to the careful design of its molecular structure.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and selective functional group transformations, have been employed to construct the complex framework of 3-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}-1-(2-phenylethyl)urea. These synthetic strategies not only highlight the expertise of medicinal chemists but also underscore the importance of innovation in chemical synthesis for developing new drugs.

In conclusion, the compound with CAS No. 1234879-09-4 and the product name 3-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}-1-(2-phenylethyl)urea represents a promising candidate for further development in medicinal chemistry. Its unique structural features, combined with recent findings from preclinical studies, suggest that it may have significant therapeutic potential. As research continues to uncover new applications for this compound, it is likely to play an important role in addressing unmet medical needs.